Cas no 1701523-45-6 (12-methyl-1,8,10-triazatricyclo7.4.0.0,2,7tridec-8-ene)

• Product Name: 12-methyl-1,8,10-triazatricyclo7.4.0.0,2,7tridec-8-ene
• CAS No: 1701523-45-6
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5705277
• PubChem ID: 103281454
• Update Time: 2023-11-24

12-methyl-1,8,10-triazatricyclo7.4.0.0,2,7tridec-8-ene Chemical and Physical Properties

Names and Identifiers

• EN300-1119534
• 12-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]tridec-8-ene
• 1701523-45-6
• Pyrimido[1,2-a]benzimidazole, 2,3,4,5a,6,7,8,9,9a,10-decahydro-3-methyl-
• 12-methyl-1,8,10-triazatricyclo7.4.0.0,2,7tridec-8-ene

• Inchi： 1S/C11H19N3/c1-8-6-12-11-13-9-4-2-3-5-10(9)14(11)7-8/h8-10H,2-7H2,1H3,(H,12,13)
• InChI Key： KRSVXOODNJHOEE-UHFFFAOYSA-N
• SMILES： N12CC(C)CN=C1NC1CCCCC21

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 290.4±23.0 °C(Predicted)
• pka: 14.50±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines